Cas no 154913-23-2 (1-(4-Bromophenyl)piperidin-4-one)

• Product Name: 1-(4-Bromophenyl)piperidin-4-one
• CAS No: 154913-23-2
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• MDL: MFCD09930458
• CID: 858055
• PubChem ID: 24692148
• Update Time: 2025-08-03

1-(4-Bromophenyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-BROMOPHENYL)PIPERIDIN-4-ONE
• AKOS000170728
• 154913-23-2
• FBZGTFCMSGXCRE-UHFFFAOYSA-N
• SY022356
• SCHEMBL578474
• BS-21541
• CS-0132947
• 4-Piperidinone, 1-(4-bromophenyl)-
• G61980
• DB-110926
• DTXSID30640751
• 1-(4-Bromophenyl)-4-piperidinone
• SB43206
• MFCD09930458
• 1-(4-Bromophenyl)piperidin-4-one

• MDL： MFCD09930458
• Inchi： 1S/C11H12BrNO/c12-9-1-3-10(4-2-9)13-7-5-11(14)6-8-13/h1-4H,5-8H2
• InChI Key： FBZGTFCMSGXCRE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1CCC(CC1)=O

Computed Properties

• Exact Mass: 253.01000
• Monoisotopic Mass: 253.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Boiling Point: 377.7℃ at 760 mmHg
• PSA: 20.31000
• LogP: 2.68340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(4-Bromophenyl)piperidin-4-one

Comprehensive Overview of 1-(4-Bromophenyl)piperidin-4-one (CAS No. 154913-23-2): Properties, Applications, and Industry Insights

1-(4-Bromophenyl)piperidin-4-one (CAS No. 154913-23-2) is a specialized organic compound widely recognized in pharmaceutical and chemical research. Its molecular structure combines a piperidin-4-one core with a 4-bromophenyl substituent, making it a versatile intermediate for synthesizing bioactive molecules. This compound's unique chemical properties and structural flexibility have garnered significant attention in drug discovery, particularly for targeting neurological and metabolic disorders.

The growing demand for high-purity intermediates in pharmaceutical synthesis has propelled interest in 1-(4-Bromophenyl)piperidin-4-one. Researchers frequently explore its role in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with trends in personalized medicine. Recent studies highlight its potential in cancer therapeutics and neurodegenerative disease research, addressing common search queries like "piperidine derivatives in drug development" or "bromophenyl compounds for CNS targets."

From a synthetic chemistry perspective, CAS 154913-23-2 exhibits notable reactivity due to its ketone functionality and aromatic bromine atom. This allows for diverse transformations, including N-alkylation, reductive amination, and cross-coupling reactions—key topics in organic chemistry forums. Analytical techniques such as HPLC purity analysis and NMR characterization are critical for quality control, reflecting industry standards for research-grade chemicals.

Environmental and safety considerations for 1-(4-Bromophenyl)piperidin-4-one follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper handling of brominated compounds remains essential. This aligns with increasing searches for "green chemistry alternatives" and "sustainable synthetic routes," emphasizing the compound's compatibility with modern atom-efficient methodologies.

The commercial availability of 154913-23-2 through specialty chemical suppliers meets demand from both academic and industrial sectors. Pricing trends correlate with bromine market fluctuations and pharmaceutical outsourcing growth—a frequent discussion point in chemical procurement circles. Storage recommendations typically suggest anhydrous conditions to preserve stability, addressing common user questions about chemical shelf life optimization.

Emerging applications of 1-(4-Bromophenyl)piperidin-4-one in material science have expanded its relevance beyond life sciences. Its potential as a building block for organic electronic materials and coordination polymers responds to growing interest in "functional organic compounds for device fabrication." Patent analysis reveals increasing IP activity around modified piperidinone derivatives, particularly in optoelectronic applications.

Analytical challenges associated with CAS 154913-23-2 include distinguishing isomeric impurities and monitoring degradation products—topics frequently searched in quality assurance contexts. Advanced techniques like LC-MS characterization and crystallographic studies provide structural verification, crucial for regulatory compliance in preclinical research.

The future outlook for 1-(4-Bromophenyl)piperidin-4-one remains positive, driven by sustained interest in heterocyclic chemistry and structure-activity relationship studies. Its adaptability in combinatorial chemistry workflows and high-throughput screening platforms positions it as a valuable asset for modern drug discovery pipelines addressing prevalent search trends like "scaffold hopping strategies" and "fragment-based drug design."